Cas no 109006-04-4 (Benzenesulfonamide,N-[1-[(4-aminophenyl)methyl]-2-oxo-2-(1-piperidinyl)ethyl]-4-methyl-)

• Product Name: Benzenesulfonamide,N-[1-[(4-aminophenyl)methyl]-2-oxo-2-(1-piperidinyl)ethyl]-4-methyl-
• CAS No: 109006-04-4
• MF: C₂₁H₂₇N₃O₃S
• MW: 401.522383928299
• CID: 163510
• PubChem ID: 3065821
• Update Time: 2025-04-19

Benzenesulfonamide,N-[1-[(4-aminophenyl)methyl]-2-oxo-2-(1-piperidinyl)ethyl]-4-methyl- Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonamide,N-[1-[(4-aminophenyl)methyl]-2-oxo-2-(1-piperidinyl)ethyl]-4-methyl-
• Piperidine,1-[3-(4-aminophenyl)-2-[[(4-methylphenyl)sulfonyl]amino]-1-oxopropyl]- (9CI)
• N-[3-(4-aminophenyl)-1-oxo-1-piperidin-1-ylpropan-2-yl]-4-methylbenzenesulfonamide
• 109006-04-4
• DTXSID00910958
• N-(p-Amino-alpha-(piperidinocarbonyl)phenethyl)-p-toluenesulfonamide
• N-[3-(4-Aminophenyl)-1-oxo-1-(piperidin-1-yl)propan-2-yl]-4-methylbenzene-1-sulfonamide
• p-Toluenesulfonamide, N-(p-amino-alpha-(piperidinocarbonyl)phenethyl)-
• Piperidine, 1-(3-(4-aminophenyl)-2-(((4-methylphenyl)sulfonyl)amino)-1-oxopropyl)-

• Inchi： 1S/C21H27N3O3S/c1-16-5-11-19(12-6-16)28(26,27)23-20(15-17-7-9-18(22)10-8-17)21(25)24-13-3-2-4-14-24/h5-12,20,23H,2-4,13-15,22H2,1H3
• InChI Key： TWMINYKPGPNDNP-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(NC(CC1C=CC(=CC=1)N)C(N1CCCCC1)=O)(=O)=O

Computed Properties

• Exact Mass: 401.17751
• Monoisotopic Mass: 401.177
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 597
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 101Ų

Experimental Properties

• Density: 1.255
• Boiling Point: 642.8°Cat760mmHg
• Flash Point: 342.5°C
• Refractive Index: 1.611
• PSA: 92.5
• LogP: 4.47010